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Compound of Interest

Compound Name: Benzthiazuron-d3

Cat. No.: B12402998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and synthesis of Benzthiazuron-d3, a deuterated analog of the urea herbicide Benzthiazuron.

This document is intended for researchers, scientists, and professionals in drug development

who are interested in the application of isotopically labeled compounds in metabolic,

environmental, and agricultural research.

Core Chemical Properties
Benzthiazuron-d3 is a stable, isotopically labeled form of Benzthiazuron, where three

hydrogen atoms on the methyl group have been replaced with deuterium. This substitution

provides a valuable tool for tracing the molecule in various biological and environmental

systems without significantly altering its chemical reactivity.

Table 1: Comparative Chemical Properties of Benzthiazuron and Benzthiazuron-d3
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Property Benzthiazuron Benzthiazuron-d3

Molecular Formula C₉H₉N₃OS C₉H₆D₃N₃OS

Molecular Weight 207.25 g/mol 210.28 g/mol

IUPAC Name
1-(1,3-benzothiazol-2-yl)-3-

methylurea

1-(1,3-benzothiazol-2-yl)-3-

(trideuteriomethyl)urea

CAS Number 1929-88-0 Not available

Appearance Crystalline solid Crystalline solid (predicted)

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

Solubility Moderately soluble in water

Predicted to have similar or

slightly altered solubility

compared to Benzthiazuron

Synthesis of Benzthiazuron-d3
The synthesis of Benzthiazuron-d3 involves the reaction of a benzothiazole-containing

isocyanate with a deuterated methylamine source. A general and adaptable method for the

synthesis of deuterated phenylurea herbicides has been described in patent literature, which

can be applied to the production of Benzthiazuron-d3[1][2].

General Reaction Scheme
The synthesis can be conceptually broken down into the formation of a benzothiazolyl

isocyanate intermediate followed by its reaction with deuterated methylamine. However, a more

direct approach involves the reaction of 2-aminobenzothiazole with a phosgene equivalent to

form an isocyanate in situ, or the reaction of a pre-formed isocyanate with deuterated

methylamine hydrochloride.

A plausible synthetic route based on related phenylurea herbicide syntheses is the reaction of

2-isocyanato-1,3-benzothiazole with trideuteriomethylamine hydrochloride in the presence of a

base.
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Experimental Protocol
The following is a detailed experimental protocol adapted from the synthesis of analogous

deuterated phenylurea herbicides[1][2].

Materials:

2-Aminobenzothiazole

Triphosgene or a similar phosgene equivalent

Trideuteriomethylamine hydrochloride (Methyl-d3-amine HCl)

Triethylamine or another suitable organic base

Anhydrous dichloromethane or other suitable aprotic solvent

Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography columns)

Procedure:

Preparation of 2-Isocyanato-1,3-benzothiazole (Intermediate):

In a three-necked flask equipped with a stirrer, dropping funnel, and a reflux condenser,

dissolve 2-aminobenzothiazole in anhydrous dichloromethane.

Cool the solution in an ice bath.

Slowly add a solution of triphosgene in anhydrous dichloromethane to the stirred solution

of 2-aminobenzothiazole.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for several hours until the reaction is complete (monitored by TLC).

The resulting solution containing 2-isocyanato-1,3-benzothiazole can be used directly in

the next step or purified.

Synthesis of Benzthiazuron-d3:
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In a separate reaction vessel, suspend trideuteriomethylamine hydrochloride in anhydrous

dichloromethane.

To this suspension, slowly add the solution of 2-isocyanato-1,3-benzothiazole prepared in

the previous step.

After the addition is complete, add triethylamine dropwise to the reaction mixture to act as

a base and neutralize the HCl salt.

Stir the reaction mixture at room temperature for several hours to overnight until the

reaction is complete (monitored by TLC).

Upon completion, the reaction mixture is washed with water and brine.

The organic layer is dried over anhydrous sodium sulfate and the solvent is removed

under reduced pressure using a rotary evaporator.

The crude product is then purified by recrystallization or column chromatography to yield

pure Benzthiazuron-d3.

Diagram 1: Synthetic Workflow for Benzthiazuron-d3
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Step 1: Isocyanate Formation

Step 2: Urea Formation Purification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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